![molecular formula C8H8N2 B182455 4,6-Dimethylnicotinonitrile CAS No. 6623-21-8](/img/structure/B182455.png)
4,6-Dimethylnicotinonitrile
Overview
Description
Synthesis Analysis
A paper titled “New Synthesized Nicotinonitrile Derivatives as Effective Corrosion Inhibitors for Carbon Steel in Acidic Environment” discusses the synthesis of 2-((2-Aminophenyl)thio)-4,6-dimethylnicotinonitrile (APTDN) and 4,6-dimethyl-2-(phenylamino) nicotinonitrile (DPAN) as new organic derivatives . These compounds were investigated as corrosion inhibitors for C-steel in 1 M HCl at various temperatures (25–45 °C) using chemical and electrochemical methods .Chemical Reactions Analysis
The aforementioned paper also discusses the adsorption of inhibitors on the C-steel surface, which fits the Langmuir adsorption isotherm . Polarization curves showed that APTDN and DPAN are mixed corrosion inhibitors .Scientific Research Applications
Corrosion Inhibition
4,6-Dimethylnicotinonitrile: derivatives have been studied for their effectiveness as corrosion inhibitors. Specifically, derivatives like 2-((2-Aminophenyl)thio)-4,6-dimethylnicotinonitrile (APTDN) have shown potential in protecting C-steel from corrosion in acidic environments .
Antioxidant Synthesis
This compound serves as a key intermediate in the synthesis of novel antioxidant agents. Its derivatives are being explored for their potential to combat oxidative stress-related damages .
Drug Synthesis
4,6-Dimethylnicotinonitrile: is valuable in the synthesis of drugs. It has been used as a precursor for creating new compounds with potential therapeutic applications .
Organic Chemistry Research
In organic chemistry, this compound is utilized in the synthesis of diverse organic derivatives and serves as a building block for complex molecules .
Material Science Advancements
Catalysis
It has been used to synthesize metal-organic frameworks (MOFs) that act as catalysts for various chemical reactions, demonstrating its versatility in catalytic applications .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4,6-Dimethylnicotinonitrile is carbon steel surfaces, where it acts as a corrosion inhibitor . The compound interacts with the steel surface, forming a protective layer that prevents corrosive substances from causing damage .
Mode of Action
4,6-Dimethylnicotinonitrile interacts with its target through a process known as adsorption . This involves the compound attaching itself to the carbon steel surface, forming a barrier that prevents corrosive substances from coming into contact with the steel . The adsorption of 4,6-Dimethylnicotinonitrile on the carbon steel surface fits the Langmuir adsorption isotherm .
Biochemical Pathways
These derivatives act as excellent precursors having different aryl ring functionalities .
Pharmacokinetics
Given its use as a corrosion inhibitor, it’s likely that these properties would be influenced by factors such as the compound’s concentration, the temperature, and the specific environment in which it’s used .
Result of Action
The primary result of 4,6-Dimethylnicotinonitrile’s action is the prevention of corrosion on carbon steel surfaces . By forming a protective layer on the steel, the compound helps to extend the lifespan of the material and maintain its structural integrity .
Action Environment
The efficacy and stability of 4,6-Dimethylnicotinonitrile as a corrosion inhibitor are influenced by various environmental factors. For instance, the compound has been shown to be effective at various temperatures (25–45 °C) in a 1 M HCl environment . Additionally, the compound’s solubility and its ability to form a protective layer on the steel surface may also be influenced by factors such as the pH of the environment and the presence of other chemical substances .
properties
IUPAC Name |
4,6-dimethylpyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2/c1-6-3-7(2)10-5-8(6)4-9/h3,5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZIDYPIJVCEUIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1C#N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80288107 | |
Record name | 4,6-dimethylnicotinonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80288107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethylnicotinonitrile | |
CAS RN |
6623-21-8 | |
Record name | 6623-21-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=54160 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,6-dimethylnicotinonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80288107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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